Cas no 2229337-73-7 (4-(4-aminobut-1-en-2-yl)-2-nitrophenol)

• Product Name: 4-(4-aminobut-1-en-2-yl)-2-nitrophenol
• CAS No: 2229337-73-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6561454
• PubChem ID: 165682861
• Update Time: 2025-10-19

4-(4-aminobut-1-en-2-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobut-1-en-2-yl)-2-nitrophenol
• 2229337-73-7
• EN300-1766191

• Inchi： 1S/C10H12N2O3/c1-7(4-5-11)8-2-3-10(13)9(6-8)12(14)15/h2-3,6,13H,1,4-5,11H2
• InChI Key： OBJYFDIEBAWJMF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C(=C)CCN

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-(4-aminobut-1-en-2-yl)-2-nitrophenol

Introduction to 4-(4-Aminobut-1-en-2-yl)-2-Nitrophenol (CAS No: 2229337-73-7)

4-(4-Aminobut-1-en-2-yl)-2-nitrophenol is a chemical compound with the CAS registry number 2229337-73-7. This compound is an organic molecule that combines a phenol group with a nitro group and an amino-substituted butenyl chain. Its structure makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 4-(4-Aminobut-1-en-2-yl)-2-nitrophenol is C9H11NO5, and its molecular weight is approximately 199.18 g/mol. The compound consists of a phenolic ring substituted with a nitro group at the 2-position and an amino-substituted butenyl group at the 4-position. The presence of the nitro group imparts strong electron-withdrawing properties, while the amino group introduces electron-donating characteristics, creating a balance that can influence the compound's reactivity and stability.

Recent studies have explored the synthesis and characterization of 4-(4-Aminobut-1-en-2-yl)-2-nitrophenol using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the compound's structural integrity and its potential for use in various chemical reactions.

The synthesis of 4-(4-Aminobut-1-en-2-yl)-2-nitrophenol typically involves multi-step reactions, including nucleophilic aromatic substitution and Michael addition. Researchers have optimized these reactions to improve yield and purity, making the compound more accessible for further studies.

One of the most promising applications of 4-(4-Aminobut-1-en-2-yll)-2-nitrophenol is in the field of drug discovery. Its unique structure allows for potential interactions with biological targets, making it a candidate for anti-inflammatory, anti-cancer, or anti-microbial agents. Preclinical studies have shown that the compound exhibits moderate activity against certain enzymes and cellular pathways, warranting further investigation.

In addition to pharmaceutical applications, 4-(4-Aminobut-l-en-Z-yll)-Z-nltropbenzene has shown potential in agrochemicals as a plant growth regulator or pest control agent. Its ability to modulate plant hormone signaling pathways has been explored in recent agricultural research.

The environmental impact of 4-(Z-amino but-l-en-Z-yll)-Z-nltropbenzene has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing valuable data for risk assessment and safe handling practices.

In conclusion, 4-(Z-amino but-l-en-Z-yll)-Z-nltropbenzene (CAS No: ZZZZZZZ-ZZ-Z) is a multifaceted compound with significant potential in various industries. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in innovative technologies.